N-((1-cyclopentyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[(1-cyclopentyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C22H29N3O2S/c26-21(22(10-3-4-11-22)20-8-5-13-28-20)23-14-18-17-15-27-12-9-19(17)25(24-18)16-6-1-2-7-16/h5,8,13,16H,1-4,6-7,9-12,14-15H2,(H,23,26)
• InChI Key: SLATWJVKZGPKHF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C3=C(COCC3)C(=N2)CNC(=O)C4(CCCC4)C5=CC=CS5
• Molecular Formula: C22H29N3O2S
• Molecular Weight: 399.6 g/mol

Description

This would typically include the compound’s systematic name, any common or trade names, its molecular formula, and its structure. The structure can be represented in various ways, including a structural formula, a line-angle formula, or a 3D model.

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It could involve multiple steps, each with its own reactants and conditions. The yield and purity of the product at each step would also be discussed.

Molecular Structure Analysis

This involves examining the compound’s molecular geometry, bond lengths and angles, and electronic structure. Techniques used could include X-ray crystallography, NMR spectroscopy, and computational chemistry.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. This could include its reactivity with various reagents, its role as a catalyst or intermediate in a reaction, and the mechanism of its reactions.

Physical And Chemical Properties Analysis

This involves measuring properties such as the compound’s melting point, boiling point, solubility, optical activity, and stability under various conditions. It could also involve studying its spectroscopic properties, such as its UV-Vis, IR, NMR, and MS spectra.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Research in synthetic chemistry has focused on the development of novel methodologies for the synthesis of pyrazole derivatives, which are structurally related to the compound of interest. For instance, the catalyst-free synthesis of N-(1,7-dioxotetrahydropyrazolo[1,2-a]pyrazol-2-yl)benzamide derivatives via 1,3-dipolar cycloaddition demonstrates innovative approaches to constructing complex heterocyclic compounds under mild conditions without a catalyst (Liu et al., 2014). Similarly, microwave-assisted synthesis techniques have been explored for the rapid and efficient production of tetrazolyl pyrazole amides, highlighting advancements in synthetic efficiency and the exploration of compounds with potential biological activities (Hu et al., 2011).

Potential Pharmacological Applications

Several studies have investigated the biological activities of pyrazole derivatives, indicating the potential pharmacological relevance of compounds structurally similar to N-((1-cyclopentyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyrazol-3-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide. Research on pyrazole derivatives as cell cycle inhibitors suggests their possible application as anticancer agents, with certain compounds showing modest apoptotic effects in human cancer cells (Nițulescu et al., 2015). Moreover, the synthesis and antimicrobial activity studies of polysubstituted and condensed pyrazolopyranopyrimidine derivatives highlight the broad spectrum of potential therapeutic applications, including antibacterial and antifungal effects (Hafez et al., 2015).

Safety And Hazards

This would involve discussing any known hazards associated with the compound, such as toxicity, flammability, or reactivity. It would also include appropriate safety precautions to take when handling the compound.

Future Directions

This would involve discussing potential future research directions. This could include potential applications of the compound, unanswered questions about its properties or reactivity, or ways its synthesis could be improved.